![molecular formula C9H17N3O3 B8083543 Tert-butyl 4-nitrosopiperazine-1-carboxylate](/img/structure/B8083543.png)
Tert-butyl 4-nitrosopiperazine-1-carboxylate
Overview
Description
Tert-butyl 4-nitrosopiperazine-1-carboxylate is a useful research compound. Its molecular formula is C9H17N3O3 and its molecular weight is 215.25 g/mol. The purity is usually 95%.
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Scientific Research Applications
Tert-butyl 4-nitrosopiperazine-1-carboxylate is used as an intermediate in the synthesis of biologically active compounds. For example, Liu Ya-hu (2010) synthesized tert-Butyl-4-(4-amino-3-methyl-5-nitrophenyl)piperazine-1-carboxylate, a compound important for the synthesis of biologically active benzimidazole compounds (Liu Ya-hu, 2010).
The compound serves as an organic intermediate in various chemical reactions. Zhi-Ping Yang et al. (2021) investigated its structure through crystallographic and conformational analysis, utilizing density functional theory (DFT) for further molecular structure insights (Yang et al., 2021).
It's used in the synthesis of various N-nitroso compounds, which have applications in chemical reactions. Chaudhary et al. (2016) explored its role in the synthesis of N-nitrosamines under solvent, metal, and acid-free conditions using tert-butyl nitrite (Chaudhary et al., 2016).
Its derivatives have potential applications in medicinal chemistry. For instance, Sriram et al. (2007) synthesized derivatives of this compound and evaluated them for antimycobacterial activities against various strains of Mycobacterium tuberculosis (Sriram et al., 2007).
It plays a role in the synthesis of phthalonitriles and corresponding metal phthalocyaninates, which are useful in sensorics, smart materials production, and as sensitizers or components of molecular magnets (Vashurin et al., 2018).
The compound is utilized in the synthesis of piperidine derivatives, which are fused with oxygen heterocycles and have potential applications in pharmaceuticals (Moskalenko & Boev, 2014).
properties
IUPAC Name |
tert-butyl 4-nitrosopiperazine-1-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17N3O3/c1-9(2,3)15-8(13)11-4-6-12(10-14)7-5-11/h4-7H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSDOTLMZJULKCP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)N=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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